2-Bromo-5-(methoxymethoxy)benzaldehyde

• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 2-bromo-5-(methoxymethoxy)benzaldehyde
• InChI: InChI=1S/C9H9BrO3/c1-12-6-13-8-2-3-9(10)7(4-8)5-11/h2-5H,6H2,1H3
• InChI Key: GGLCPMJHBKGNMM-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=C(C=C1)Br)C=O

Description

2-Bromo-5-(methoxymethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-hydroxybenzaldehyde (4.4 g) in tetrahydrofuran (100 ml) were added sodium hydride (1.2 g) and chloromethyl methyl ether (2.1 ml), and the mixture was stirred at room temperature overnight. To the reaction mixture was added a saturated aqueous ammonium chloride solution, and extracted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (1.84 g).